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Compound of Interest

Compound Name: Zirconyl chloride octahydrate

Cat. No.: B077467

Ensuring the safe handling and disposal of Zirconyl Chloride Octahydrate is paramount for
laboratory safety and environmental protection. This document provides a comprehensive,
step-by-step guide for researchers, scientists, and drug development professionals on the
proper disposal procedures, immediate safety measures, and operational plans for this
chemical.

Essential Safety and Hazard Information

Zirconyl chloride octahydrate is a corrosive solid that can cause severe skin, eye, digestive,
and respiratory tract burns.[1][2][3] It is classified as a hazardous material for transport and
requires careful handling in a controlled laboratory environment.

Key Safety Data:
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Property Value Source
CAS Number 13520-92-8 [1]12]
UN Number UN 3260 [2][4]

Transport Hazard Class

8 (Corrosive)

[2]14]

Packaging Group

[4]

Appearance

White solid / crystals

[1]5]

pH

~1 (in a 50 g/L aqueous

solution)

[4]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases

[1](6]

Hazardous Decomposition

Hydrogen chloride, chlorine,
and other toxic fumes upon

heating

[1]14]

Exposure Limit (ACGIH)

5 mg/m3 TWA (as Zirconium)

[1]

Oral Toxicity (LD50)

990 mg/kg (rat)

[1]

Personal Protective Equipment (PPE)

Before handling or disposing of zirconyl chloride octahydrate, all personnel must be

equipped with the appropriate PPE to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[7]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or a

complete protective suit.[2][7]

» Respiratory Protection: Handle the solid only in a chemical fume hood to avoid inhaling dust.

[3][7] If a fume hood is not available or if dust generation is significant, use a NIOSH-

approved respirator with appropriate cartridges.[7]

o Footwear: Closed-toe shoes are mandatory.
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Spill Management Protocol

In the event of a spill, immediate and proper cleanup is crucial to mitigate risks.
Step 1: Evacuate and Secure the Area

» Immediately alert others in the vicinity.

o Evacuate non-essential personnel from the spill area.[7]

e Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]
Step 2: Assemble Cleanup Materials

e Don the appropriate PPE as described in Section 2.

o Gather spill control materials such as a scoop, a sealable container for waste, and
decontamination supplies.

Step 3: Contain and Clean the Spill
e Avoid generating dust during cleanup.[1][8]

o Carefully sweep or vacuum the solid material.[1][6] Do not use dry cleanup procedures that
could create dust.[8]

o Place the spilled material into a suitable, clearly labeled, and closed container for hazardous
waste disposal.[4][6][8]

e Do not allow the material to enter drains or waterways.[7][8][9]
Step 4: Decontaminate
o Wash the spill area thoroughly.

o Decontaminate and launder all protective clothing before reuse.[8] Contaminated shoes
should be discarded.[1]
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Step-by-Step Disposal Procedure

Zirconyl chloride octahydrate must be disposed of as hazardous waste.[2] Adherence to
federal, state, and local regulations is mandatory.[1][3]

Step 1: Waste Characterization

o As a waste generator, you are responsible for determining if the chemical waste is classified
as hazardous under EPA guidelines (40 CFR Parts 261.3).[1][3] Zirconyl chloride
octahydrate's corrosive nature (pH ~1) typically qualifies it as hazardous waste.[2][4]

Step 2: Segregation and Collection

o Collect waste zirconyl chloride octahydrate in a dedicated, properly sealed, and clearly
labeled hazardous waste container.[8]

e The container must be made of a corrosive-resistant material.[8]
» Do not mix with incompatible waste streams, particularly strong bases or oxidizing agents.[1]
Step 3: Neutralization (as a pre-treatment step by a licensed facility)

e Due to its acidity, the waste may require neutralization before final disposal.[9] This step
should only be performed by trained personnel at a licensed waste disposal facility as part of
a larger treatment process.

» Note: Do not attempt to neutralize the waste for disposal into the sanitary sewer system. Do
not empty into drains.[2][7]

Step 4: Final Disposal

e The primary and recommended method of disposal is to use a licensed and certified
hazardous waste disposal company.[4]

e Provide the disposal company with a complete Safety Data Sheet (SDS) for the material.

» Alternative disposal methods, which must be carried out by licensed professionals, include:
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o Incineration: Dissolving or mixing the material with a combustible solvent and burning it in
a chemical incinerator equipped with an afterburner and scrubber.[4]

o Secure Landfill: Burying the residue in an authorized landfill.[8]
Disposal of Contaminated Packaging:

o Contaminated containers must be treated as hazardous waste and disposed of in the same
manner as the substance itself.[2][4] They should not be recycled or reused.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper handling and disposal of

zirconyl chloride octahydrate waste.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/msds/zirconyl-chloride-octahydrate.htm
https://sdfine.com/media/catalog/product/attachment/40630MSDS.pdf
https://www.carlroth.com/medias/SDB-1YNL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY5MjZ8YXBwbGljYXRpb24vcGRmfGFEWTNMMmcxWXk4NU1qQTJNemd4TnpBM01qazBMMU5FUWw4eFdVNU1YMFJGWDBWT0xuQmtaZ3wxYWI0YTExNDY0MTQzODExNTZhOWQxYWNjM2Q0ZDAwZWE0ZDBjZDdhM2ExYmM0MzRjODU1YjQ2YjllN2JiN2Rk
https://www.chemicalbook.com/msds/zirconyl-chloride-octahydrate.htm
https://www.benchchem.com/product/b077467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Spill Emergency Protocol
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Caption: Workflow for Zirconyl Chloride Octahydrate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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